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Compound of Interest

Compound Name: 5-Fluoroquinolin-2(1h)-one

Cat. No.: B1643765

Get Quote

Executive Summary & Chemical Context
5-Fluoroquinolin-2(1H)-one (CAS: 380-35-8) is a critical fluorinated heterocyclic building

block, frequently employed in the synthesis of bioactive pharmaceutical scaffolds, particularly

gyrase inhibitors and antitumor agents.[1][2]

While often treated as a generic organic solid, the presence of the C-5 fluorine atom dictates a

specific disposal pathway.[1] Unlike standard organic waste, this compound—and reaction

mixtures containing it—must be classified as Halogenated Organic Waste.[1][2] Improper

disposal (e.g., mixing with non-halogenated fuel blends) risks the formation of hydrofluoric acid

(HF) during standard combustion, damaging incinerator linings and violating emission

protocols.[1][2]

This guide provides a self-validating workflow to ensure compliance with RCRA (USA) and

REACH/CLP (EU) standards, minimizing both safety risks and disposal costs.[1][2]

Hazard Profile & Risk Assessment
Before initiating disposal, the operator must validate the hazard profile.[1] This compound is a

bioactive intermediate; treat all waste as potentially toxic.[1][2]
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Table 1: GHS Hazard Classification
Hazard Code Description Severity

Operational
Implication

H302 Harmful if swallowed Warning

Do not generate dust.

[1][2] Wash hands

immediately after

handling waste

containers.[1][2]

H315 Causes skin irritation Warning

Double nitrile gloves

are required during

solid transfer.[1][2]

H319
Causes serious eye

irritation
Warning

Safety goggles (ANSI

Z87.[1][2]1) are

mandatory; face

shield recommended

for liquid waste

pouring.[1][2]

H335
May cause respiratory

irritation
Warning

All disposal operations

must occur inside a

certified chemical

fume hood.[1][2]

Critical Safety Insight: The primary operational risk is dust generation during the transfer of solid

waste.[2] 5-Fluoroquinolin-2(1H)-one is a fine powder; static electricity can cause dispersion.

[1][2] Use an anti-static scoop or spatula.[1][2]

Pre-Disposal: Segregation Logic
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The most common compliance failure in laboratories is the commingling of halogenated and

non-halogenated streams.[2]

The Rule: If the waste contains >1% halogenated content (by volume or weight), the entire

container is classified as Halogenated Waste.

The Cost: Halogenated waste requires high-temperature incineration (>1100°C) with specific

acid-gas scrubbing.[1][2] Mixing this compound with non-halogenated solvents (like Acetone

or Ethanol) unnecessarily upgrades the cost of the entire mixture.[2]

Incompatibility Alert:

Strong Oxidizers: Never dispose of this compound in containers containing strong oxidizers

(e.g., Nitric Acid, Peroxides).[1][2] The quinolone ring is electron-rich; uncontrolled oxidation

can be exothermic.[1][2]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Spill
Debris)
Use this for expired shelf stock, contaminated weighing boats, or spill cleanup materials.[1][2]

Container Selection: Select a wide-mouth, high-density polyethylene (HDPE) jar.[1][2] Glass

is acceptable but poses a breakage risk for solids.[1][2]

Labeling: Affix a hazardous waste tag before filling.[1][2]

Constituents: "5-Fluoroquinolin-2(1H)-one (Solid)"

Hazard Checkbox: Toxic, Irritant.[1][2][3]

Transfer:

Place the waste container inside the fume hood.[2]

Dampen the solid slightly with water or mineral oil if it appears fluffy/electrostatic to prevent

airborne dust.[1][2]
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Transfer solid using a disposable spatula.[1][2]

Sealing: Wipe the threads of the jar with a dry Kimwipe to ensure a tight seal.[1][2] Cap

tightly.

Secondary Containment: Place the sealed jar into the lab's designated "Solid Hazardous

Waste" bin.

Protocol B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Use this for filtrates or solvents containing dissolved 5-Fluoroquinolin-2(1H)-one.[1][2]

Stream Identification: Confirm the solvent system.

If dissolved in DCM/Chloroform: It is already Halogenated.[1][2][4]

If dissolved in Methanol/Ethyl Acetate: The addition of the fluoro-compound converts this

stream to Halogenated.[1][2]

Container: Use a chemically resistant carboy (HDPE or fluorinated plastic).[1][2]

Note: Ensure the carboy is vented or has a pressure-relief cap if the reaction was recently

quenched.[1][2]

Labeling:

Constituents: List the Solvent (e.g., "Dichloromethane 95%") AND the Solute ("5-
Fluoroquinolin-2(1H)-one 5%").

Classification: CLEARLY mark "HALOGENATED ORGANIC WASTE."[1][2][4]

pH Check: If the waste stream is acidic (common in quinolone synthesis), neutralize to pH 5–

9 using Sodium Bicarbonate before final sealing to prevent container degradation.[1][2]

Visual Workflow: The Decision Tree
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This diagram illustrates the logical flow for categorizing and disposing of 5-Fluoroquinolin-
2(1H)-one waste.

Waste Generation:
5-Fluoroquinolin-2(1H)-one

Determine Physical State

Solid Waste
(Powder/Debris)

Liquid Waste
(Solution/Mother Liquor)

Container: Wide-Mouth HDPE
Label: Toxic Solid

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Final Disposal:
High-Temp Incineration

Stream: Halogenated Organic Waste
(Requires Scrubbing Incineration)

Yes Mixture converts to:
HALOGENATED Stream

No (e.g., Ethanol)
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating fluorinated quinolone waste.[1][2] Note that liquid

mixtures default to the halogenated stream regardless of the base solvent.

Emergency Contingencies
Spill Management (Dry Powder)[1][2]

Evacuate: Clear the immediate area of non-essential personnel.

PPE: Don N95 respirator (or P100), nitrile gloves, and lab coat.[1][2]

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.[1][2]

Cleanup: Scoop up the damp material and place it in the Solid Waste container (Protocol A).

[1][2]

Decontamination: Wipe the surface with a soap/water solution.[1][2] Do not use bleach, as it

may react with other residues in the area.[1][2]

Exposure Response[1]
Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention

(H335).

Skin Contact: Wash with soap and water for 15 minutes.[1][2] Remove contaminated

clothing.[1][2]

Eye Contact: Rinse cautiously with water for 15 minutes.[1][2] Remove contact lenses if

present.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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